Cas no 941999-60-6 (2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-N-(5-chloro-2-methoxyphenyl)-2-oxoacetamide)

• Product Name: 2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-N-(5-chloro-2-methoxyphenyl)-2-oxoacetamide
• CAS No: 941999-60-6
• MF: C₂₁H₂₂ClN₃O₅
• MW: 431.869484424591
• CID: 5460747
• Update Time: 2025-06-09

2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-N-(5-chloro-2-methoxyphenyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-N-(5-chloro-2-methoxyphenyl)-2-oxoacetamide
• 2-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}-N-(5-chloro-2-methoxyphenyl)-2-oxoacetamide
• VU0504159-1
• 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-N-(5-chloro-2-methoxyphenyl)-2-oxoacetamide
• 2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-N-(5-chloro-2-methoxyphenyl)-2-oxoacetamide

• Inchi： 1S/C21H22ClN3O5/c1-28-17-5-3-15(22)11-16(17)23-20(26)21(27)25-8-6-24(7-9-25)12-14-2-4-18-19(10-14)30-13-29-18/h2-5,10-11H,6-9,12-13H2,1H3,(H,23,26)
• InChI Key： YADQISHVLHGUED-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C(N1CCN(CC2=CC=C3C(=C2)OCO3)CC1)=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 615
• XLogP3: 2.7
• Topological Polar Surface Area: 80.3

Additional information on 2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-N-(5-chloro-2-methoxyphenyl)-2-oxoacetamide

Comprehensive Analysis of 2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-N-(5-chloro-2-methoxyphenyl)-2-oxoacetamide (CAS No. 941999-60-6)

The compound 2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-N-(5-chloro-2-methoxyphenyl)-2-oxoacetamide, identified by its CAS No. 941999-60-6, is a sophisticated chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a benzodioxole moiety, a piperazine ring, and a chloro-methoxyphenyl group, making it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel pathways for drug development.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The 2-oxoacetamide core of this compound aligns with these trends, as it is often associated with modulating protein-protein interactions. Questions like "How does 2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-N-(5-chloro-2-methoxyphenyl)-2-oxoacetamide interact with biological targets?" or "What are the synthetic routes for CAS 941999-60-6?" are frequently searched in scientific databases, reflecting the growing curiosity around this molecule.

The benzodioxole component is notable for its presence in various bioactive compounds, often contributing to enhanced metabolic stability and bioavailability. This has led to increased exploration of CAS No. 941999-60-6 in the context of central nervous system (CNS) disorders and inflammatory diseases. Additionally, the piperazine ring is a common pharmacophore in drug design, known for its versatility in improving solubility and binding affinity. Such features make this compound a promising candidate for further in vitro and in vivo studies.

From a synthetic chemistry perspective, the preparation of 2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-N-(5-chloro-2-methoxyphenyl)-2-oxoacetamide involves multi-step organic transformations, including amidation and N-alkylation reactions. Researchers often seek information on "optimized synthesis protocols for CAS 941999-60-6" or "spectroscopic characterization of 2-oxoacetamide derivatives," highlighting the need for detailed methodological insights. The compound's NMR and mass spectrometry profiles are critical for confirming its purity and structural integrity.

Beyond its chemical attributes, the potential applications of CAS No. 941999-60-6 in drug discovery pipelines are a hot topic. With the rise of AI-driven drug design and computational chemistry, molecules like this are increasingly screened for their binding affinities and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties. Searches such as "Can CAS 941999-60-6 be repurposed for new indications?" underscore the evolving landscape of pharmaceutical research.

In conclusion, 2-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazin-1-yl}-N-(5-chloro-2-methoxyphenyl)-2-oxoacetamide represents a compelling case study in modern medicinal chemistry. Its intricate architecture and potential biological relevance position it as a valuable subject for ongoing and future investigations. As the scientific community continues to explore its capabilities, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.